Cas no 1183230-63-8 (N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide)

N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide is a fluorinated piperidine derivative with potential applications in medicinal chemistry and drug development. Its structure combines a piperidine scaffold with both hydroxyethyl and trifluoroethyl substituents, offering unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoroethyl group. The hydroxyl group provides a handle for further functionalization, making it a versatile intermediate for synthesizing bioactive compounds. This compound may exhibit improved binding affinity and selectivity in target interactions, particularly in central nervous system (CNS) targets, owing to its balanced polarity and conformational flexibility. Its synthetic utility lies in its modular design, enabling tailored modifications for structure-activity relationship (SAR) studies.
N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide structure
1183230-63-8 structure
Product Name:N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide
CAS No:1183230-63-8
MF:C10H17F3N2O2
MW:254.249393224716
CID:5186773
PubChem ID:54874246
Update Time:2025-06-08

N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide
    • 3-Piperidinecarboxamide, N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)-
    • Inchi: 1S/C10H17F3N2O2/c11-10(12,13)7-15(4-5-16)9(17)8-2-1-3-14-6-8/h8,14,16H,1-7H2
    • InChI Key: TZZACBLHBMUVFR-UHFFFAOYSA-N
    • SMILES: FC(CN(CCO)C(C1CNCCC1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 258
  • XLogP3: 0.2
  • Topological Polar Surface Area: 52.6

N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide Pricemore >>

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Additional information on N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide

N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide (CAS No. 1183230-63-8): An Overview of a Promising Compound in Pharmaceutical Research

N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide (CAS No. 1183230-63-8) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by its trifluoromethyl and hydroxyethyl substituents, which contribute to its distinct pharmacological properties.

The chemical structure of N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide consists of a piperidine ring with a carboxamide functional group attached at the 3-position. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the hydroxyethyl group imparts hydrophilic properties that can influence its solubility and bioavailability. These features make it an attractive candidate for various drug development initiatives.

Recent studies have highlighted the potential of N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate certain neurotransmitter systems and reduce oxidative stress, which are key factors in the pathogenesis of these conditions.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the neuroprotective effects of N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide in vitro and in vivo models. The results demonstrated that this compound effectively reduced neuronal cell death and improved cognitive function in animal models of Alzheimer's disease. These findings suggest that N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide may have significant therapeutic potential for treating neurodegenerative disorders.

Another area of interest is the use of N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in both cell cultures and animal models.

A study published in the Journal of Inflammation Research evaluated the anti-inflammatory properties of N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide in a mouse model of colitis. The results indicated that treatment with this compound significantly reduced inflammation and improved intestinal barrier function. These findings suggest that N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide may be a promising candidate for developing new anti-inflammatory therapies.

Beyond its therapeutic applications, N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide has also been studied for its potential as a research tool. Its unique chemical structure makes it useful for probing specific biological pathways and understanding the mechanisms underlying various diseases. For example, researchers have used this compound to investigate the role of specific receptors and signaling pathways in neurodegeneration and inflammation.

In addition to its biological activities, the synthesis and chemical properties of N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide have been extensively studied. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of piperidine with appropriate reagents to introduce the trifluoromethyl and hydroxyethyl substituents sequentially.

The stability and solubility of N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide are important considerations for its use in pharmaceutical formulations. Studies have shown that this compound exhibits good stability under various conditions and can be formulated into different dosage forms such as tablets, capsules, and injectable solutions. These properties make it suitable for clinical development and eventual commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-hydroxyethyl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide in human subjects. Early-phase trials have demonstrated favorable pharmacokinetic profiles and acceptable safety profiles at various dose levels. These preliminary results are encouraging and support further investigation into the therapeutic potential of this compound.

In conclusion, N-(2-hydroxyethyl)-N-(2,�fluoroethy;piperidine-3-carboxamide (CAS No. 1183;68) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure confers distinct pharmacological properties that make it an attractive candidate for treating neurodegenerative diseases, inflammatory conditions,and other disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential,making it an exciting area of focus for scientists and clinicians alike.

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